Cas no 90945-13-4 (2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride)
90945-13-4 structure
Product Name:2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride
CAS No:90945-13-4
MF:C10H15Cl2NO2S
MW:284.20259976387
CID:995224
PubChem ID:24195842
Update Time:2025-04-20
2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine,hydrochloride
- NSC202600
- DTXSID50638731
- 2-(4-Chlorobenzene-1-sulfonyl)-N,N-dimethylethan-1-amine--hydrogen chloride (1/1)
- 90945-13-4
- NSC-202600
- 2-(4-chlorophenyl)sulfonyl-N,N-dimethyl-ethanamine
- DS-003351
- 2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride
-
- Inchi: 1S/C10H14ClNO2S.ClH/c1-12(2)7-8-15(13,14)10-5-3-9(11)4-6-10;/h3-6H,7-8H2,1-2H3;1H
- InChI Key: VPETYVNKBGXXEV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(CCN(C)C)(=O)=O.Cl
Computed Properties
- Exact Mass: 283.02
- Monoisotopic Mass: 283.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8A^2
Experimental Properties
- Density: 1.239
- Boiling Point: 375°C at 760 mmHg
- Flash Point: 180.6°C
- Refractive Index: 1.54
- PSA: 45.76000
- LogP: 3.55810
2-(4-chlorophenyl)sulfonyl-N,N-dimethylethanamine;hydrochloride Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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